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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neopuerarin A is a flavonoid, specifically a C-glucofuranosyl isoflavone, first identified in the

root of Pueraria lobata (Wild.) Ohwi. As a member of the isoflavone family, it shares a structural

backbone with compounds known for a wide range of biological activities. This technical guide

provides a comprehensive overview of the chemical structure of Neopuerarin A, its

physicochemical properties, and its putative biological activities, with a focus on relevant

signaling pathways and experimental methodologies. Due to the limited availability of specific

data for Neopuerarin A, information from its close and well-studied structural analog, Puerarin,

is included to provide a more complete picture of its potential biological functions and analytical

protocols.

Chemical Structure and Properties
Neopuerarin A is chemically defined as 8-C-alpha-glucofuranosyl-7,4'-dihydroxyisoflavone.[1]

Its core structure consists of an isoflavone skeleton substituted with hydroxyl groups and a C-

linked glucofuranosyl moiety.

Table 1: Chemical Identifiers and Properties of Neopuerarin A
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Property Value Source

IUPAC Name

8-[(2R,3R,4R,5R)-5-[(1R)-1,2-

dihydroxyethyl]-3,4-

dihydroxyoxolan-2-yl]-7-

hydroxy-3-(4-

hydroxyphenyl)chromen-4-one

[2]

CAS Number 1150314-34-3 [3]

Molecular Formula C₂₁H₂₀O₉ [3]

Molecular Weight 416.38 g/mol [3]

Canonical SMILES

C1=CC(=CC=C1C2=COC3=C(

C2=O)C=CC(=C3C4C(C(C(O4

)C(CO)O)O)O)O)O

[2]

Isomeric SMILES

C1=CC(=CC=C1C2=COC3=C(

C2=O)C=CC(=C3[C@@H]4--

INVALID-LINK----INVALID-

LINK--O)O">C@@HO)O)O

[2]

InChI

InChI=1S/C21H20O9/c22-7-

14(25)20-17(27)18(28)21(30-

20)15-13(24)6-5-11-

16(26)12(8-29-19(11)15)9-1-3-

10(23)4-2-9/h1-6,8,14,17-

18,20-25,27-

28H,7H2/t14-,17-,18-,20-,21-/

m1/s1

[2]

InChIKey
ANUVQPJCPQLESC-

OMFXLVFUSA-N
[2]

Purity >98% (by HPLC) [3]

Putative Biological Activity and Signaling Pathways
While specific studies on the biological activity of Neopuerarin A are limited, the activities of its

structural analog, Puerarin, have been extensively investigated. Puerarin is known to possess
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antioxidant, anti-inflammatory, neuroprotective, and cardioprotective properties.[4] These

effects are mediated through its interaction with various cellular signaling pathways. It is

plausible that Neopuerarin A exhibits a similar spectrum of biological activities.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell

survival, proliferation, and apoptosis. Puerarin has been shown to activate this pathway,

leading to protective effects in various cell types. For instance, it can inhibit apoptosis in

cardiomyocytes and neuronal cells by promoting the phosphorylation of Akt.[5] This activation

can lead to the downstream regulation of apoptosis-related proteins such as Bcl-2 and Bax.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/340918757_Puerarin_ameliorates_hyperglycemia_in_HFD_diabetic_mice_by_promoting_b-cell_neogenesis_via_GLP-1R_signaling_activation
https://www.researchgate.net/publication/357450653_Puerarin-an_isoflavone_with_beneficial_effects_on_bone_health
https://indofinechemical.com/details.aspx?Sku=06-2570
https://indofinechemical.com/details.aspx?Sku=06-2570
https://pubmed.ncbi.nlm.nih.gov/36358493/
https://pubmed.ncbi.nlm.nih.gov/36358493/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.771793/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.771793/full
https://www.benchchem.com/product/b12424795#what-is-the-chemical-structure-of-neopuerarin-a
https://www.benchchem.com/product/b12424795#what-is-the-chemical-structure-of-neopuerarin-a
https://www.benchchem.com/product/b12424795#what-is-the-chemical-structure-of-neopuerarin-a
https://www.benchchem.com/product/b12424795#what-is-the-chemical-structure-of-neopuerarin-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

